Cas no 2138208-32-7 (5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine)

• Product Name: 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine
• CAS No: 2138208-32-7
• MF: C₁₀H₁₂N₄O₂S
• MW: 252.292880058289
• CID: 6159792
• PubChem ID: 165472913
• Update Time: 2025-07-20

5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine
• 2138208-32-7
• EN300-1115675
• [5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-yl]methanamine

• Inchi： 1S/C10H12N4O2S/c1-17(15,16)10-6-13-14(7-10)9-3-2-8(4-11)12-5-9/h2-3,5-7H,4,11H2,1H3
• InChI Key： FHQPNQRQKCIFOO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2=CN=C(CN)C=C2)C=1)(=O)=O

Computed Properties

• Exact Mass: 252.06809681g/mol
• Monoisotopic Mass: 252.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 99.2Ų

Additional information on 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine

Comprehensive Overview of 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine (CAS No. 2138208-32-7)

The compound 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine (CAS No. 2138208-32-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core linked to a methanesulfonyl-substituted pyrazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets such as kinases and receptors.

In recent years, the demand for heterocyclic compounds like 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine has surged due to their versatility in medicinal chemistry. This compound's methanesulfonyl group enhances its solubility and bioavailability, which are critical factors in drug development. Additionally, its pyridine-pyrazole hybrid structure aligns with current trends in designing small-molecule inhibitors for diseases such as cancer and inflammatory disorders.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine?" The synthesis typically involves multi-step reactions, including the functionalization of pyridine derivatives and the introduction of the methanesulfonyl group via sulfonylation. Researchers often optimize these processes to improve yield and purity, ensuring the compound meets stringent standards for preclinical studies.

The compound's CAS No. 2138208-32-7 is a crucial identifier for regulatory and commercial purposes. Laboratories and suppliers rely on this number to ensure accurate sourcing and compliance with global chemical databases. Moreover, the rise of AI-driven drug discovery has increased interest in such compounds, as machine learning models can predict their interactions with biological targets more efficiently than traditional methods.

Another hot topic is the environmental impact of chemical synthesis. 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine is often discussed in the context of green chemistry, where researchers aim to minimize waste and energy consumption during its production. Innovations like catalytic reactions and solvent-free techniques are being explored to make its synthesis more sustainable.

From a commercial perspective, the compound is listed in catalogs of specialty chemical providers, often under its IUPAC name or abbreviated as "pyridylmethanamine derivative." Its pricing and availability fluctuate based on demand from academic and industrial sectors. Companies specializing in custom synthesis frequently offer tailored quantities to meet specific research needs.

In summary, 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine (CAS No. 2138208-32-7) represents a cutting-edge example of modern heterocyclic chemistry. Its applications span drug discovery, material science, and beyond, making it a focal point for ongoing research. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing unmet medical and technological challenges.